methyl {[2-(aminocarbonyl)-3,5-dinitrophenyl]thio}acetate

• IUPAC Name: methyl 2-(2-carbamoyl-3,5-dinitrophenyl)sulfanylacetate
• InChI: InChI=1S/C10H9N3O7S/c1-20-8(14)4-21-7-3-5(12(16)17)2-6(13(18)19)9(7)10(11)15/h2-3H,4H2,1H3,(H2,11,15)
• InChI Key: VMZGTWBHDLXVRK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=CC(=CC(=C1C(=O)N)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H9N3O7S
• Molecular Weight: 315.26 g/mol

Description

Methyl {[2-(aminocarbonyl)-3,5-dinitrophenyl]thio}acetate, commonly known as MDNTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound belongs to the class of thiol-reactive compounds and is widely used as a reagent for the modification of proteins and peptides.

Scientific Research Applications

MDNTA has been used extensively in scientific research as a reagent for the modification of proteins and peptides. It is commonly used to label cysteine residues in proteins, which allows for the identification and quantification of these residues in complex biological samples. MDNTA has also been used to study protein-protein interactions, protein folding, and enzymatic activity.

Mechanism of Action

MDNTA is a thiol-reactive compound that reacts specifically with cysteine residues in proteins. The reaction between MDNTA and cysteine residues results in the formation of a stable adduct, which can be detected and quantified using mass spectrometry. The reaction between MDNTA and cysteine residues is highly selective and does not react with other amino acid residues in proteins.
Biochemical and Physiological Effects
MDNTA has been shown to have minimal effects on the biochemical and physiological properties of proteins. The modification of cysteine residues with MDNTA does not significantly alter the enzymatic activity or stability of proteins. Additionally, MDNTA has been shown to have minimal toxicity in cell culture and animal models.

Advantages and Limitations for Lab Experiments

MDNTA has several advantages over other thiol-reactive compounds. It is highly selective for cysteine residues, which allows for the specific labeling and quantification of these residues in complex biological samples. Additionally, MDNTA is relatively easy to synthesize and has minimal effects on the biochemical and physiological properties of proteins. However, there are also limitations to the use of MDNTA. It can only be used to label cysteine residues, which limits its applicability to proteins that do not contain cysteine residues. Additionally, the reaction between MDNTA and cysteine residues requires the use of high concentrations of the reagent, which can lead to non-specific labeling and the modification of other amino acid residues in proteins.

Future Directions

There are several potential future directions for the use of MDNTA in scientific research. One potential application is the use of MDNTA to study the redox state of cysteine residues in proteins. The modification of cysteine residues with MDNTA can be used to identify and quantify changes in the redox state of these residues in response to oxidative stress or other environmental factors. Another potential application is the use of MDNTA to study protein-protein interactions in living cells. The selective labeling of cysteine residues with MDNTA can be used to monitor changes in protein-protein interactions in response to cellular signaling pathways or other environmental cues. Overall, MDNTA is a versatile reagent that has the potential to be used in a wide range of scientific research applications.